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Abstract

Hypotaurine, or 2-aminoethanesulfinic acid, is a sulfur-containing amino acid that plays a
crucial role as an intermediate in the biosynthesis of taurine.[1][2] Beyond its function as a
metabolic precursor, hypotaurine is recognized for its significant antioxidant properties, acting
as a potent scavenger of reactive oxygen species (ROS).[3][4] It also functions as an
endogenous neuromodulator, interacting with glycine receptors.[2] This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
biological activities of hypotaurine, with a focus on its antioxidant mechanisms and
involvement in key signaling pathways. Detailed experimental protocols for its quantification
and the assessment of its antioxidant activity are also presented to facilitate further research
and development.

Chemical Structure and Physicochemical Properties

Hypotaurine is a sulfinic acid analog of the amino acid cysteine. Its chemical identity and key
physicochemical properties are summarized in the tables below.

Chemical Identification
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Identifier Value Reference
IUPAC Name 2-aminoethanesulfinic acid [1]
CAS Number 300-84-5 [1]
Molecular Formula C2H7NO:2S [1]
Molecular Weight 109.15 g/mol [1]
SMILES C(CS(=0)O)N [1]

VVIUBCNYACGLLV-
InChl Key [1]
UHFFFAOYSA-N

Physicochemical Properties

Property Value Reference

1.68 (strongest acidic), 9.64

pa (strongest basic)

logP -2.7

Water Solubility 100 mg/mL
Appearance White to off-white solid

Biological Properties and Signaling Pathways

Hypotaurine exhibits a range of biological activities, primarily centered around its antioxidant
capacity and its role in neurotransmission and cellular signaling.

Antioxidant Properties

Hypotaurine is a highly effective antioxidant, capable of neutralizing various reactive oxygen
species (ROS).[3][4] Its primary mechanism of action involves the scavenging of hydroxyl
radicals (*OH) and superoxide anions (O27).[3] The reaction rate constant for the scavenging of
hydroxyl radicals is particularly high, indicating a very efficient process. The antioxidant
properties are summarized in the table below.
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Reactive Oxygen Reactivity with Reaction Rate
. ] Reference
Species Hypotaurine Constant
Hydroxyl Radical
Excellent scavenger 1.6 x 101° M—1s1
(*OH)
Superoxide Anion ) N
Reactive Not specified
(027)
Hydrogen Peroxide o . »
Limited reactivity Not specified [3]

(H202)

The antioxidant activity of hypotaurine is crucial in protecting cells from oxidative damage, a
key factor in the pathogenesis of numerous diseases.

Taurine Biosynthesis Pathway

Hypotaurine is a central intermediate in the biosynthesis of taurine from cysteine. This
pathway is critical for maintaining cellular taurine levels, which is essential for a variety of
physiological functions, including osmoregulation, bile salt conjugation, and neuromodulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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